Cas no 131984-82-2 (3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid)
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Chemical and Physical Properties
Names and Identifiers
-
- 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid
- 3,6,19-Trihydroxy-23-oxo-12-urse
- [ "3β", "6β", "19α-Trihydroxy-23-oxo-12-ursen-28-oic acid" ]
- 23-Oxo-uncaric acid
- 3β
- 3beta,6beta,19alpha-Trihydroxy-23-oxours-12-en-28-oic acid
- (1R,2R,4aS,6aR,6aS,6bR,8R,8aR,9S,10S,12aR,14bS)-9-formyl-1,8,10-trihydroxy-1,2,6a,6b,9,12a-hexamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 131984-82-2
- AKOS032962252
- FS-10297
- (3,4,6)-3,6,19-Trihydroxy-23-oxours-12-en-28-oic acid
- B0005-163722
-
- Inchi: 1S/C30H46O6/c1-17-9-12-30(24(34)35)14-13-27(4)18(22(30)29(17,6)36)7-8-20-25(2)11-10-21(33)26(3,16-31)23(25)19(32)15-28(20,27)5/h7,16-17,19-23,32-33,36H,8-15H2,1-6H3,(H,34,35)/t17-,19-,20-,21+,22-,23-,25-,26-,27-,28-,29-,30+/m1/s1
- InChI Key: NBJMEEGTJUXGLI-UHVFENMYSA-N
- SMILES: O[C@@H]1C[C@@]2(C)[C@]3(C)CC[C@@]4(C(=O)O)CC[C@@H](C)[C@](C)([C@H]4C3=CC[C@@H]2[C@@]2(C)CC[C@@H]([C@](C=O)(C)[C@@H]21)O)O
Computed Properties
- Exact Mass: 502.32900
- Monoisotopic Mass: 502.32943918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 2
- Complexity: 1010
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 115Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 647.2±55.0 °C at 760 mmHg
- Flash Point: 359.2±28.0 °C
- PSA: 115.06000
- LogP: 4.35420
- Vapor Pressure: 0.0±4.4 mmHg at 25°C
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T24420-5mg |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | ,HPLC≥98% | 5mg |
¥5120.0 | 2023-09-06 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2903-1 mg |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN2903-5 mg |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2903-1 mL * 10 mM (in DMSO) |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 1 mL * 10 mM (in DMSO) |
¥ 5440 | 2023-09-08 | ||
| TargetMol Chemicals | TN2903-5mg |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AA46491-1mg |
Urs-12-en-28-oic acid, 3,6,19-trihydroxy-23-oxo-, (3β,4α,6β)- |
131984-82-2 | >95% | 1mg |
$699.00 | 2024-01-04 | |
| A2B Chem LLC | AA46491-5mg |
Urs-12-en-28-oic acid, 3,6,19-trihydroxy-23-oxo-, (3β,4α,6β)- |
131984-82-2 | 5mg |
$635.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN2903-1 ml * 10 mm |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 1 ml * 10 mm |
¥ 5440 | 2024-07-20 | ||
| TargetMol Chemicals | TN2903-5mg |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 5mg |
¥ 3560 | 2024-07-24 | ||
| TargetMol Chemicals | TN2903-1 ml * 10 mm |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid |
131984-82-2 | 1 ml * 10 mm |
¥ 5440 | 2024-07-24 |
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic Acid: A Comprehensive Overview
3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid (CAS No. 131984-82-2) is a triterpenoid compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its diverse biological activities. This compound, also known as Ursolic acid 23-carboxylic acid, is a derivative of ursolic acid, a natural pentacyclic triterpenoid found in various plants. The unique structural features of this compound, including its multiple hydroxyl groups and a carboxylic acid moiety, contribute to its potential therapeutic applications.
The chemical structure of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid consists of a triterpenoid skeleton with three hydroxyl groups at positions 3, 6, and 19, and a ketone group at position 23. The presence of these functional groups imparts specific physicochemical properties to the molecule, such as solubility and reactivity. These properties are crucial for its biological activities and potential pharmaceutical applications.
Recent research has highlighted the multifaceted biological activities of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid. One of the most notable areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in various cell lines. This makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).
In addition to its anti-inflammatory effects, 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid has demonstrated significant antioxidant activity. It can scavenge free radicals and reduce oxidative stress in cells. This property is particularly relevant in the context of neurodegenerative diseases and cardiovascular disorders, where oxidative stress plays a critical role in disease progression.
The anticancer potential of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid has also been extensively studied. Research has shown that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has been found to inhibit angiogenesis and metastasis, making it a potential therapeutic agent for cancer treatment.
Beyond its direct biological activities, 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid has shown promise as a drug delivery system enhancer. Its ability to improve the solubility and bioavailability of other compounds makes it a valuable adjuvant in pharmaceutical formulations. This property is particularly important for poorly soluble drugs that require enhanced delivery systems to achieve therapeutic efficacy.
The synthesis and purification of 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid have been optimized using various methods. Traditional extraction techniques from natural sources have been complemented by chemical synthesis approaches to ensure consistent supply and quality control. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to verify the purity and structure of the compound.
In conclusion, 3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid (CAS No. 131984-82-2) is a versatile triterpenoid compound with a wide range of biological activities. Its anti-inflammatory, antioxidant, and anticancer properties make it a promising candidate for various therapeutic applications. Ongoing research continues to explore its potential benefits and mechanisms of action, further solidifying its importance in the field of medicinal chemistry.
131984-82-2 (3,6,19-Trihydroxy-23-oxo-12-ursen-28-oic acid) Related Products
- 13849-91-7(Pomolic acid)
- 152845-76-6(Olean-12-en-28-oicacid, 3,21-dihydroxy-23-oxo-, (3b,4a,21b)- (9CI))
- 120396-55-6(1,2-Chrysenediaceticacid,6a-carboxy-1,2,3,4,4a,4b,5,6,6a,7,8,9,10,10a,12,12a-hexadecahydro-6,10-dihydroxy-a2,a2,1,4a,4b,9,10-heptamethyl-,(1R,2R,4aR,4bS,6R,6aR,9R,10R,10aS,12aR)-)
- 108524-94-3(Ilexgenin A)
- 158848-21-6(Urs-12-en-28-oic acid,2,3,19-trihydroxy-23-oxo-, (2a,3b,4a)- (9CI))
- 151201-23-9(Olean-12-ene-28,29-dioicacid, 3-hydroxy-23-oxo-, (3a,4a,20a)- (9CI))
- 220361-25-1(Ursa-5,12-dien-28-oic acid, 3,19-dihydroxy-, (3β)-)
- 123135-05-7(Urs-12-en-28-oic acid,3,6,19-trihydroxy-, (3b,6b)-)
- 149260-90-2(30-Norolean-12-en-28-oicacid, 3,16,20-trihydroxy-, (3b,16b,20b)- (9CI))
- 123563-52-0(Urs-12-ene-23,28-dioicacid, 3,19-dihydroxy-, (3b,4a)-)